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Compound of Interest

Compound Name: Tributylstannylacetylene

Cat. No.: B1207089 Get Quote

For researchers, scientists, and drug development professionals, ethynyltributylstannane

[(C₄H₉)₃SnC≡CH] is a versatile and powerful reagent in organic synthesis. This guide provides

an in-depth overview of its physical and chemical properties, detailed experimental protocols

for its synthesis and application in Stille coupling reactions, and comprehensive spectroscopic

data for its characterization.

Core Physical and Chemical Properties
Ethynyltributylstannane is a colorless to pale yellow liquid that is widely utilized in cross-

coupling reactions to introduce an ethynyl group into organic molecules. Its stability and

reactivity make it a valuable tool in the synthesis of complex organic compounds, including

pharmaceuticals and functional materials.

Table 1: Physical and Chemical Properties of Ethynyltributylstannane
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Property Value Reference

Molecular Formula C₁₄H₂₈Sn

Molecular Weight 315.08 g/mol

CAS Number 994-89-8

Appearance Colorless to pale yellow liquid

Boiling Point 70 °C at 0.2 mmHg

Density 1.089 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.476

Flash Point 74 °C (165 °F)

Spectroscopic Data
Accurate characterization of ethynyltributylstannane is crucial for its effective use. The following

tables summarize its key spectroscopic signatures.

Table 2: ¹H NMR Spectroscopic Data (CDCl₃)

Chemical Shift (δ) ppm Multiplicity Assignment

~2.2 s ≡C-H

1.45 - 1.60 m Sn-(CH₂CH₂CH₂CH₃)₃

1.25 - 1.40 m Sn-(CH₂CH₂CH₂CH₃)₃

0.85 - 1.00 m Sn-(CH₂CH₂CH₂CH₃)₃

0.88 t Sn-(CH₂CH₂CH₂CH₃)₃

Table 3: ¹³C NMR Spectroscopic Data (CDCl₃)
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Chemical Shift (δ) ppm Assignment

~95 Sn-C≡CH

~85 Sn-C≡CH

~29 Sn-(CH₂)₃-CH₃

~27 Sn-(CH₂)₂-CH₂-CH₃

~13 Sn-CH₂-CH₂-CH₂-CH₃

~10 Sn-CH₂-(CH₂)₂-CH₃

Table 4: ¹¹⁹Sn NMR Spectroscopic Data

Chemical Shift (δ) ppm Reference

~ -45 Tetramethyltin (TMSn)

Table 5: Infrared (IR) Spectroscopic Data

Wavenumber (cm⁻¹) Intensity Assignment

~3300 Strong, Sharp ≡C-H stretch

~2950, 2920, 2870, 2850 Strong C-H stretch (butyl groups)

~2030 Weak C≡C stretch

~1460, 1375 Medium C-H bend (butyl groups)

Experimental Protocols
Synthesis of Ethynyltributylstannane
Reaction Scheme:

Materials:

Tributyltin chloride
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Ethynylmagnesium bromide solution (e.g., 0.5 M in THF)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Argon or Nitrogen gas for inert atmosphere

Procedure:

To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and an argon inlet, add tributyltin chloride dissolved in anhydrous diethyl

ether under an inert atmosphere.

Cool the solution to 0 °C in an ice bath.

Slowly add the ethynylmagnesium bromide solution from the dropping funnel to the stirred

solution of tributyltin chloride over a period of 30-60 minutes.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-3 hours.

Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the solution and remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation to obtain pure ethynyltributylstannane.

Stille Coupling of Ethynyltributylstannane with an Aryl
Halide
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The Stille reaction is a versatile carbon-carbon bond-forming reaction catalyzed by palladium.

[1] It involves the coupling of an organostannane with an organic halide or triflate.[1]

Reaction Scheme:

Materials:

Ethynyltributylstannane

Aryl halide (e.g., iodobenzene)

Palladium catalyst (e.g., tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

Anhydrous and degassed solvent (e.g., toluene or THF)

Anhydrous lithium chloride (optional, can enhance reaction rate)

Argon or Nitrogen gas for inert atmosphere

Procedure:

In a flame-dried Schlenk flask under an inert atmosphere, dissolve the aryl halide and

ethynyltributylstannane in the anhydrous, degassed solvent.

Add the palladium catalyst to the reaction mixture. If used, add anhydrous lithium chloride.

Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor the

reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with a suitable solvent like diethyl ether and wash with an aqueous

solution of potassium fluoride to remove the tin byproducts. The formation of a precipitate

(tributyltin fluoride) is observed.

Filter the mixture through a pad of celite, wash the filter cake with the solvent.

Wash the filtrate with water and brine, then dry over anhydrous magnesium sulfate.
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Remove the solvent under reduced pressure and purify the crude product by flash column

chromatography on silica gel to yield the desired aryl acetylene.

Logical Relationships and Workflows
The following diagrams illustrate the key reaction pathway and a typical experimental workflow

for the application of ethynyltributylstannane.
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Caption: Catalytic cycle of the Stille cross-coupling reaction.
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Reaction Setup
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Caption: General experimental workflow for a Stille coupling reaction.
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Safety and Handling
Ethynyltributylstannane, like other organotin compounds, is toxic and should be handled with

appropriate safety precautions. It is harmful if swallowed or in contact with skin and can cause

skin and eye irritation. It is also suspected of damaging fertility or the unborn child and may

cause damage to organs through prolonged or repeated exposure. The use of personal

protective equipment, including gloves, safety goggles, and a lab coat, is mandatory. All

manipulations should be performed in a well-ventilated fume hood.

This technical guide provides a comprehensive overview of the properties and applications of

ethynyltributylstannane, equipping researchers with the necessary information for its safe and

effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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